Cas no 3779-29-1 (1,1-diethyl cyclobutane-1,1-dicarboxylate)

• Product Name: 1,1-diethyl cyclobutane-1,1-dicarboxylate
• CAS No: 3779-29-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00019261
• CID: 44486
• PubChem ID: 77410
• Update Time: 2025-06-08

1,1-diethyl cyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl cyclobutane-1,1-dicarboxylate
• 1,1-Cyclobutanedicarboxylic acid diethyl ester
• Diethyl 1,1-Cyclobutanedicarboxylate
• 1,1-Diethyl cyclobutane-1,1-dicarboxylate
• Diethyl-1.1-cyclobutanedicarboxylate
• 1,1-DICARBOETHOXYCYCLOBUTANE
• 1,1-Cyclobutanedicarboxylicacid, diethyl ester (6CI,7CI,8CI,9CI)
• NSC 9017
• 1,1-Cyclobutanedicarboxylic acid, diethyl ester
• Cyclobutane-1,1-dicarboxylic acid diethyl ester
• S7BAH6Z7AN
• JPNJEJSZSMXWSV-UHFFFAOYSA-N
• 1,1-Cyclobutanedicarboxylic acid, 1,1-diethyl ester
• ethyl 1-(ethoxycarbonyl)cyclobutanecarboxylate
• DIETHYL1
• Q63409128
• DIETHYL1,1-
• 1,1-DICARBOETHOXYCYCLOBUTANE/Diethyl 1,1-cyclobutanedicarboxylate
• DTXSID2063189
• EINECS 223-239-4
• NSC9017
• SCHEMBL713102
• GS-3371
• UNII-S7BAH6Z7AN
• 3779-29-1
• FT-0606077
• EN300-20256
• SY036809
• AI3-05631
• AB89710
• F0001-1084
• W-106512
• MFCD00019261
• Diethyl 1,1-cyclobutanedicarboxylate, 95%
• Z104477510
• InChI=1/C10H16O4/c1-3-13-8(11)10(6-5-7-10)9(12)14-4-2/h3-7H2,1-2H
• A823876
• diethyl cyclobutanedicarboxylate
• Diethyl cyclobutane-1,1-dicarboxylate, >=98.0% (GC)
• J-802188
• AM20070611
• NS00030297
• AC-19426
• AKOS000120487
• NSC-9017
• CS-0017981
• 2,2-diethylcyclobutane-1,1-dicarboxylate
• HMS1577C01
• STK328110
• 1,1-Cyclobutanedicarboxylic Acid 1,1-Diethyl Ester; NSC 9017;
• BBL100175
• DB-016139
• Diethyl-1,1-cyclobutanedicarboxylate
• 1,1-diethyl cyclobutane-1,1-dicarboxylate

• MDL： MFCD00019261
• Inchi： 1S/C10H16O4/c1-3-13-8(11)10(6-5-7-10)9(12)14-4-2/h3-7H2,1-2H3
• InChI Key： JPNJEJSZSMXWSV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCC1)=O
• BRN： 2050195

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.05 g/mL at 20 °C(lit.)
• Boiling Point: 226°C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: 1.436
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 1.28290

1,1-diethyl cyclobutane-1,1-dicarboxylate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters